Cas no 71301-82-1 ((2S)-2-amino-2-(3-hydroxyphenyl)acetic acid)

(2S)-2-Amino-2-(3-hydroxyphenyl)acetic acid is a chiral non-proteinogenic amino acid derivative featuring a hydroxyl group at the meta position of the phenyl ring. This compound is of interest in pharmaceutical and biochemical research due to its structural similarity to tyrosine, making it a potential precursor or intermediate in the synthesis of bioactive molecules. The (2S)-configuration ensures enantiomeric purity, which is critical for applications in asymmetric synthesis and drug development. Its hydroxyl and carboxyl functional groups provide versatile reactivity for further derivatization. The compound’s stability under standard conditions and well-defined stereochemistry make it a reliable building block for peptidomimetics and other specialized organic syntheses.

(2S)-2-amino-2-(3-hydroxyphenyl)acetic acid structure

71301-82-1 structure

Product Name:(2S)-2-amino-2-(3-hydroxyphenyl)acetic acid

CAS No:71301-82-1

MF:C₈H₉NO₃

MW:167.161962270737

MDL:MFCD00673855

CID:548199

PubChem ID:6604712

Update Time:2025-10-29

(2S)-2-amino-2-(3-hydroxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, a-amino-3-hydroxy-, (aS)-
- (S)-2-(3-Hydroxyphenyl)glycine
- (S)-3-HYDROXYPHENYLGLYCINE
- (+)-o-fluorophenylglycine
- (2S)-(+)-2-(3-Hydroxyphenyl)glycin
- (S)-2-amino-2-(2-fluorophenyl)acetic acid
- (S)-amino-(2-fluorophenyl)acetic acid
- (S)-AMINO-(2-FLUORO-PHENYL)-ACETIC ACID
- (S)-amino-(3-hydroxyphenyl)acetic acid
- 2-(2-FLUOROPHENYL)GLYCINE
- AB30501
- AC1LGWHX
- AG-D-78263
- CTK4C1382
- KB-63560
- S-3-hydroxyphenylglycine
- BDBM50053589
- (S)-(3-Hydroxyphenyl)glycine
- (S)-2-AMINO-2-(3-HYDROXYPHENYL)ACETIC ACID
- A50297
- Tocris-0326
- (S)-3HPG
- (S)-2-AMINO-2-(3-HYDROXYPHENYL)ACETICACID
- WCA30182
- SR-01000597638-1
- (S)-Amino-(3-hydroxy-phenyl)-acetic acid
- NCGC00024537-01
- GTPL1366
- (S)-3H-PG
- NCGC00024537-02
- 3-Hydroxy-L-phenylglycine
- CHEMBL442347
- SR-01000597638
- (R)-AMINO-(3-HYDROXY-PHENYL)-ACETIC ACID
- AKOS006275275
- Tocris-0324
- SCHEMBL13036600
- (2S)-2-amino-2-(3-hydroxyphenyl)acetic acid
- 71301-82-1
- 3HPG
- D0U5YT
- NCGC00024536-01
- AS-58854
- DA-76511
- HY-100841A
- (S)-AMINO(3-HYDROXYPHENYL)ACETIC ACID
- CS-0020488
- MDL： MFCD00673855
- Inchi： 1S/C8H9NO3/c9-7(8(11)12)5-2-1-3-6(10)4-5/h1-4,7,10H,9H2,(H,11,12)/t7-/m0/s1
- InChI Key： DQLYTFPAEVJTFM-ZETCQYMHSA-N
- SMILES： OC1=CC=CC(=C1)[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 167.05827
Monoisotopic Mass: 167.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83.6A^2
XLogP3: -2.1

Experimental Properties

PSA: 83.55
LogP: 1.17690

(2S)-2-amino-2-(3-hydroxyphenyl)acetic acid Pricemore >>

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eNovation Chemicals LLC	K54462-1g	(S)-3-HYDROXYPHENYLGLYCINE	71301-82-1	95%	1g	$385	2024-06-09
Key Organics Ltd	AS-58854-100MG	(2S)-2-amino-2-(3-hydroxyphenyl)acetic acid	71301-82-1	>95%	100mg	£84.17	2025-02-08
Key Organics Ltd	AS-58854-250MG	(2S)-2-amino-2-(3-hydroxyphenyl)acetic acid	71301-82-1	>95%	0.25g	£136.00	2023-06-14
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SHENG KE LU SI SHENG WU JI SHU	sc-204254-10 mg	(S)-3-Hydroxyphenylglycine,	71301-82-1	≥99%	10mg	￥1,692.00	2023-07-10
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